Cas no 338400-18-3 ((2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one
• CAS No: 338400-18-3
• MDL: MFCD00974268
• CID: 4646955
• Update Time: 2025-06-14

(2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(DIMETHYLAMINO)-1-[2-(METHYLAMINO)-1,3-THIAZOL-5-YL]-2-PROPEN-1-ONE
• (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one

• MDL： MFCD00974268

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one

Comprehensive Overview of (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one (CAS No. 338400-18-3)

The compound (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one, identified by its CAS No. 338400-18-3, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This enone derivative features a thiazole core, which is a heterocyclic ring known for its diverse biological activities. The presence of both dimethylamino and methylamino substituents further enhances its potential as a versatile building block in organic synthesis and pharmaceutical applications.

In recent years, the scientific community has shown growing interest in thiazole-containing compounds due to their broad-spectrum pharmacological properties. The (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one is no exception, with researchers exploring its potential as a kinase inhibitor or antimicrobial agent. Its α,β-unsaturated carbonyl moiety is particularly noteworthy, as it can participate in Michael addition reactions, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most frequently asked questions about CAS No. 338400-18-3 revolves around its synthetic routes and purity optimization. Laboratories often seek high-purity samples of this compound for structure-activity relationship (SAR) studies, especially in the context of drug design. The compound's solubility and stability under various conditions are also critical parameters for researchers, as these factors directly impact its utility in biological assays.

The rise of AI-driven drug discovery has further amplified the relevance of (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one. Computational models frequently incorporate such small molecules to predict binding affinities or optimize lead compounds. This aligns with the broader trend of precision medicine, where tailored therapeutics are designed to target specific molecular pathways. The compound's molecular weight and logP value make it a promising candidate for bioavailability studies, a hot topic in modern pharmacology.

From an industrial perspective, CAS No. 338400-18-3 is often discussed in the context of scale-up synthesis and cost-effective production. Manufacturers are increasingly adopting green chemistry principles to minimize waste and improve yields, which resonates with the global push toward sustainable science. The compound's regioselectivity during reactions is another area of active research, as it influences the efficiency of multi-step synthetic protocols.

In summary, (2E)-3-(dimethylamino)-1-[2-(methylamino)-1,3-thiazol-5-yl]prop-2-en-1-one represents a compelling case study in the intersection of organic chemistry and biomedical research. Its CAS No. 338400-18-3 serves as a key identifier for researchers navigating the vast landscape of bioactive molecules. As the demand for innovative therapeutics continues to grow, this compound is poised to remain a focal point in both academic and industrial settings.